2-[[4,8-Bis(azocan-1-yl)-2-[bis(2-hydroxyethyl)amino]pyrimido[5,4-d]pyrimidin-6-yl]-(2-hydroxyethyl)amino]ethanol

• CAS No.: 29491-75-6
• Product Name: 2-[[4,8-Bis(azocan-1-yl)-2-[bis(2-hydroxyethyl)amino]pyrimido[5,4-d]pyrimidin-6-yl]-(2-hydroxyethyl)amino]ethanol
• Molecular Formula: C28H48N8O4
• Molecular Weight: 560.7 g/mol
• IUPAC Name: 2-[[4,8-bis(azocan-1-yl)-2-[bis(2-hydroxyethyl)amino]pyrimido[5,4-d]pyrimidin-6-yl]-(2-hydroxyethyl)amino]ethanol
• Standard InChI: InChI=1S/C28H48N8O4/c37-19-15-35(16-20-38)27-30-24-23(25(31-27)33-11-7-3-1-4-8-12-33)29-28(36(17-21-39)18-22-40)32-26(24)34-13-9-5-2-6-10-14-34/h37-40H,1-22H2
• Standard InChIKey: KXOCTHJHIGLQKJ-UHFFFAOYSA-N
• SMILES: C1CCCN(CCC1)C2=NC(=NC3=C2N=C(N=C3N4CCCCCCC4)N(CCO)CCO)N(CCO)CCO
• Canonical SMILES: C1CCCN(CCC1)C2=NC(=NC3=C2N=C(N=C3N4CCCCCCC4)N(CCO)CCO)N(CCO)CCO
• Appearance: Solid powder
• Description: 8MDP is an equilibrative nucleoside transporter 1 (ENT1) inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 8MDP; 8-MDP; 8 MDP
• Reference: 1: Lin W, Buolamwini JK. Design, synthesis, and evaluation of 2-diethanolamino-4,8-diheptamethyleneimino-2-(N-aminoethyl-N-ethanolamino)-6-(N,N -diethanolamino)pyrimido[5,4-d]pyrimidine-fluorescein conjugate (8MDP-fluor), as a novel equilibrative nucleoside transporter probe. Bioconjug Chem. 2011 Jun 15;22(6):1221-7. doi: 10.1021/bc2000758. Epub 2011 May 13. PubMed PMID: 21539390.
• PubChem Compound: 16756415
• Last Modified: Nov 11 2021